Cas no 2227684-53-7 (4-cyclopropyl-1-methylpyrrolidine-3-carboxylic acid)

• Product Name: 4-cyclopropyl-1-methylpyrrolidine-3-carboxylic acid
• CAS No: 2227684-53-7
• MF: C₉H₁₅NO₂
• MW: 169.220902681351
• CID: 6588835
• PubChem ID: 96631967
• Update Time: 2025-06-19

4-cyclopropyl-1-methylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-cyclopropyl-1-methylpyrrolidine-3-carboxylic acid
• EN300-1627841
• 2227684-53-7

• Inchi： 1S/C9H15NO2/c1-10-4-7(6-2-3-6)8(5-10)9(11)12/h6-8H,2-5H2,1H3,(H,11,12)/t7-,8+/m0/s1
• InChI Key： DNLFRKFWAFDJSG-JGVFFNPUSA-N
• SMILES： OC([C@@H]1CN(C)C[C@H]1C1CC1)=O

Computed Properties

• Exact Mass: 169.110278721g/mol
• Monoisotopic Mass: 169.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 40.5Ų

Additional information on 4-cyclopropyl-1-methylpyrrolidine-3-carboxylic acid

Introduction to 4-cyclopropyl-1-methylpyrrolidine-3-carboxylic acid (CAS No. 2227684-53-7) and Its Emerging Applications in Chemical Biology

4-cyclopropyl-1-methylpyrrolidine-3-carboxylic acid, identified by the chemical identifier CAS No. 2227684-53-7, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural features and potential biological activities. This compound belongs to the pyrrolidine family, a class of nitrogen-containing heterocycles that are widely recognized for their role in pharmaceuticals, agrochemicals, and material sciences. The presence of both cyclopropyl and methyl substituents in its molecular framework imparts distinct electronic and steric properties, making it a versatile scaffold for drug discovery and molecular design.

The cyclopropyl group, a three-membered carbon ring, introduces rigidity to the molecule, which can influence its binding affinity to biological targets. This structural motif is often employed in medicinal chemistry to enhance metabolic stability and improve pharmacokinetic profiles. On the other hand, the methylpyrrolidine core provides a nitrogen-rich environment that can interact with various biological receptors and enzymes. The combination of these features makes 4-cyclopropyl-1-methylpyrrolidine-3-carboxylic acid a promising candidate for developing novel therapeutic agents.

In recent years, there has been a surge in research focused on exploring the biological activities of pyrrolidine derivatives. Studies have demonstrated that compounds with similar structural motifs exhibit a wide range of pharmacological effects, including antiviral, anti-inflammatory, and anticancer properties. For instance, modifications of the pyrrolidine ring have been shown to modulate enzyme activity and receptor binding, leading to potential therapeutic benefits. The 4-cyclopropyl-1-methylpyrrolidine-3-carboxylic acid structure has been investigated for its potential role in inhibiting specific enzymes involved in metabolic pathways relevant to diseases such as diabetes and obesity.

One of the most compelling aspects of 4-cyclopropyl-1-methylpyrrolidine-3-carboxylic acid is its synthetic accessibility. The compound can be readily prepared through well-established organic synthesis routes, allowing researchers to modify its structure further to tailor its biological properties. This flexibility has enabled the development of libraries of derivatives for high-throughput screening (HTS) campaigns aimed at identifying lead compounds for drug development. Additionally, computational methods such as molecular docking and quantum mechanical calculations have been employed to predict the binding interactions of this compound with biological targets, providing valuable insights into its mechanism of action.

The emerging field of chemical biology has also highlighted the importance of understanding the physicochemical properties of small molecules like 4-cyclopropyl-1-methylpyrrolidine-3-carboxylic acid. Parameters such as solubility, permeability, and metabolic stability are critical factors that determine a compound's suitability for therapeutic use. Advances in analytical techniques have allowed researchers to thoroughly characterize these properties, enabling better optimization strategies for drug candidates. For example, studies have shown that modifications to the cyclopropyl group can significantly alter solubility profiles, making it possible to fine-tune these parameters for improved bioavailability.

Another area where 4-cyclopropyl-1-methylpyrrolidine-3-carboxylic acid has shown promise is in the development of probes for biochemical research. The compound's unique structural features make it an excellent tool for studying enzyme kinetics and substrate recognition. By using labeled derivatives or analogs, researchers can gain insights into the mechanisms underlying various biological processes. This information is invaluable for designing more effective drugs and understanding disease pathways at a molecular level.

The intersection of synthetic chemistry and computational biology has further enhanced the utility of 4-cyclopropyl-1-methylpyrrolidine-3-carboxylic acid. Machine learning algorithms have been trained on large datasets containing structural and activity data to predict the biological outcomes of novel compounds. These predictive models have accelerated the discovery process by allowing researchers to prioritize promising candidates based on their predicted properties. As a result, compounds like 4-cyclopropyl-1-methylpyrrolidine-3-carboxylic acid are being rapidly evaluated for their potential applications in various therapeutic areas.

In conclusion, 4-cyclopropyl-1-methylpyrrolidine-3-carboxylic acid (CAS No. 2227684-53-7) represents a significant advancement in chemical biology research due to its unique structural features and potential biological activities. Its versatility as a scaffold for drug discovery, combined with its synthetic accessibility and well-characterized physicochemical properties, makes it an invaluable tool for developing new therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of the most pressing challenges in medicine and biotechnology.